Cas no 1564561-01-8 (3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline)

3-Bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline is a brominated aniline derivative featuring a polyether side chain, which enhances its solubility in polar organic solvents. The compound's structure combines a reactive aromatic amine group with a flexible ethylene glycol-based linker, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The bromine substituent offers a handle for further functionalization via cross-coupling reactions, while the methoxyethoxyethoxy side chain improves compatibility with aqueous and non-aqueous systems. This balance of reactivity and solubility makes it particularly useful in the development of specialty chemicals, ligands, and drug candidates requiring tailored physicochemical properties.

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline structure

1564561-01-8 structure

Product Name:3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline

CAS No:1564561-01-8

MF:C₁₁H₁₆BrNO₃

MW:290.153642654419

CID:4606341

Update Time:2025-06-11

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline
- Inchi： 1S/C11H16BrNO3/c1-14-4-5-15-6-7-16-11-3-2-9(13)8-10(11)12/h2-3,8H,4-7,13H2,1H3
- InChI Key： JUHKXCFVSJZOAZ-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(OCCOCCOC)C(Br)=C1

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-726355-1.0g	3-bromo-4-[2-(2-methoxyethoxy)ethoxy]aniline	1564561-01-8	95%	1g	$0.0	2023-06-06
1PlusChem	1P01C9FN-50mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	50mg	$182.00	2024-06-20
1PlusChem	1P01C9FN-100mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	100mg	$243.00	2024-06-20
1PlusChem	1P01C9FN-250mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	250mg	$320.00	2024-06-20
1PlusChem	1P01C9FN-500mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	500mg	$565.00	2024-06-20
1PlusChem	1P01C9FN-1g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	1g	$715.00	2024-06-20
1PlusChem	1P01C9FN-2.5g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	2.5g	$1340.00	2024-06-20
1PlusChem	1P01C9FN-5g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	5g	$1953.00	2024-06-20
1PlusChem	1P01C9FN-10g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	10g	$2867.00	2024-06-20
Aaron	AR01C9NZ-50mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	50mg	$164.00	2025-02-09

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Alt-proteins: A promising future
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline

Comprehensive Overview of 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline (CAS No. 1564561-01-8): Properties, Applications, and Industry Insights

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline (CAS No. 1564561-01-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated aniline derivative features a unique polyether side chain, making it valuable for designing drug intermediates, liquid crystal materials, and functional polymers. Its molecular structure combines a bromo-substituted aromatic ring with a flexible methoxyethoxyethoxy moiety, offering tunable solubility and reactivity.

Recent studies highlight its role in targeted drug delivery systems, particularly in cancer therapeutics, where researchers exploit its hydrogen-bonding capacity and lipophilicity balance. The compound’s CAS No. 1564561-01-8 frequently appears in patents related to kinase inhibitor synthesis, aligning with the growing demand for precision medicine solutions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), crucial for GMP-grade applications.

In material science, 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline serves as a precursor for electroactive polymers used in flexible electronics and OLED displays. Its ether linkages enhance thermal stability, addressing industry needs for heat-resistant coatings. Environmental considerations drive interest in its biodegradation pathways, with computational models predicting low eco-toxicity.

Synthetic optimization remains a key focus, as evidenced by publications on Pd-catalyzed coupling reactions to improve yield. The compound’s structure-activity relationships are actively explored via QSAR studies, reflecting broader trends in AI-driven molecular design. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper PPE is recommended during manipulation.

Market analysts note rising procurement inquiries for CAS 1564561-01-8, particularly from APAC research hubs. Its cost-effective scaling potential positions it as a viable alternative to traditional aniline modifiers. Future applications may include bioimaging probes and self-healing materials, leveraging its fluorescence properties and dynamic covalent chemistry.